![molecular formula C10H6F2N4O3 B213768 N-(2,4-Difluorophenyl)-4-nitro-1H-pyrazole-3-carboxamide](/img/structure/B213768.png)
N-(2,4-Difluorophenyl)-4-nitro-1H-pyrazole-3-carboxamide
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Overview
Description
N-(2,4-Difluorophenyl)-4-nitro-1H-pyrazole-3-carboxamide, also known as DFN-15, is a chemical compound that has gained significant interest in the scientific community due to its potential therapeutic applications. It belongs to the class of pyrazole derivatives and has been studied for its anticancer, anti-inflammatory, and neuroprotective properties.
Mechanism of Action
The mechanism of action of N-(2,4-Difluorophenyl)-4-nitro-1H-pyrazole-3-carboxamide is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE-4), which are involved in the production of pro-inflammatory cytokines. Additionally, this compound has been shown to activate the p38 mitogen-activated protein kinase (MAPK) pathway, which is involved in the induction of apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, this compound has been shown to reduce the levels of reactive oxygen species (ROS) and increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).
Advantages and Limitations for Lab Experiments
The advantages of using N-(2,4-Difluorophenyl)-4-nitro-1H-pyrazole-3-carboxamide in lab experiments include its high potency and selectivity, as well as its ability to target multiple pathways involved in disease progression. However, one limitation of using this compound is its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
N-(2,4-Difluorophenyl)-4-nitro-1H-pyrazole-3-carboxamide has shown promising results in preclinical studies, and there is a need for further research to explore its potential therapeutic applications. Some future directions for research include studying the pharmacokinetics and pharmacodynamics of this compound, developing novel formulations to improve its solubility, and conducting clinical trials to evaluate its safety and efficacy in humans. Additionally, this compound can be studied for its potential applications in other diseases such as neurodegenerative disorders, autoimmune diseases, and metabolic disorders.
In conclusion, this compound is a chemical compound that has shown potential therapeutic applications in various diseases. Its mechanism of action and biochemical and physiological effects have been studied extensively, and there is a need for further research to explore its full potential. With continued research, this compound may become a valuable therapeutic agent in the treatment of various diseases.
Synthesis Methods
N-(2,4-Difluorophenyl)-4-nitro-1H-pyrazole-3-carboxamide can be synthesized through a multi-step process involving the reaction of 2,4-difluoroaniline and 4-nitro-1H-pyrazole-3-carboxylic acid in the presence of coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is then purified through crystallization or column chromatography to obtain pure this compound.
Scientific Research Applications
N-(2,4-Difluorophenyl)-4-nitro-1H-pyrazole-3-carboxamide has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anticancer properties by inhibiting the growth and proliferation of cancer cells through the induction of apoptosis. It has also been studied for its anti-inflammatory properties, where it has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been studied for its neuroprotective properties, where it has been shown to protect neurons from oxidative stress and apoptosis.
properties
Molecular Formula |
C10H6F2N4O3 |
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Molecular Weight |
268.18 g/mol |
IUPAC Name |
N-(2,4-difluorophenyl)-4-nitro-1H-pyrazole-5-carboxamide |
InChI |
InChI=1S/C10H6F2N4O3/c11-5-1-2-7(6(12)3-5)14-10(17)9-8(16(18)19)4-13-15-9/h1-4H,(H,13,15)(H,14,17) |
InChI Key |
NPQGFMSNYNPHPQ-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C=C1F)F)NC(=O)C2=C(C=NN2)[N+](=O)[O-] |
Canonical SMILES |
C1=CC(=C(C=C1F)F)NC(=O)C2=C(C=NN2)[N+](=O)[O-] |
Origin of Product |
United States |
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